Cas no 39599-52-5 (5-azaspiro[2.3]hexane)

• Product Name: 5-azaspiro[2.3]hexane
• CAS No: 39599-52-5
• MF: C₅H₉N
• MW: 83.1316611766815
• CID: 2114782
• PubChem ID: 67975165
• Update Time: 2025-05-20

5-azaspiro[2.3]hexane Chemical and Physical Properties

Names and Identifiers

• 5-?Azaspiro[2.3]?hexane
• 5-Azaspiro[2.3]hexane ethanedioate (2:1)
• 5-azaspiro[2.3]hexane
• DA-38929
• AKOS017516476
• SB22944
• 39599-52-5
• CS-0183904
• EN300-154698

• Inchi： 1S/C5H9N/c1-2-5(1)3-6-4-5/h6H,1-4H2
• InChI Key： RHVACWSWOHDPBX-UHFFFAOYSA-N
• SMILES： N1CC2(C1)CC2

Computed Properties

• Exact Mass: 83.073499291Da
• Monoisotopic Mass: 83.073499291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 5-azaspiro[2.3]hexane

5-Azaspiro[2.3]hexane: A Comprehensive Overview

The compound with CAS No 39599-52-5, commonly referred to as 5-azaspiro[2.3]hexane, is a unique bicyclic amine that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its spirocyclic structure, which consists of a six-membered ring fused with a three-membered ring containing a nitrogen atom. The spiro arrangement and the presence of the azaspiro functional group make it a versatile molecule with potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of 5-azaspiro[2.3]hexane in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for creating bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 5-azaspiro[2.3]hexane exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer drug development.

In addition to its pharmacological applications, 5-azaspiro[2.3]hexane has also found relevance in materials science. Its rigid and compact structure makes it an ideal component for constructing advanced polymers and supramolecular assemblies. A 2023 paper in *Advanced Materials* reported that incorporating spiroamine motifs into polymer backbones significantly enhances their mechanical properties and thermal stability, opening new avenues for high-performance materials.

The synthesis of 5-azaspiro[2.3]hexane has been optimized through various methodologies over the years. Traditional approaches involve multi-step reactions, including ring-closing metathesis and amine functionalization. However, recent advancements have introduced more efficient routes, such as one-pot synthesis using microwave-assisted techniques. These innovations not only improve yield but also reduce reaction times, making the production of spiroamine compounds more feasible on an industrial scale.

From an analytical standpoint, the characterization of 5-azaspiro[2.3]hexane has benefited from modern spectroscopic techniques such as NMR and X-ray crystallography. These tools provide detailed insights into the compound's molecular geometry and stereochemistry, which are critical for understanding its reactivity and biological activity.

In conclusion, 5-azaspiro[2.3]hexane (CAS No 39599-52-5) stands out as a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in future research endeavors.